![molecular formula C13H13BrN2O2 B2521451 5-bromo-4-ethoxy-2-(4-methylphenyl)-3(2H)-pyridazinone CAS No. 478080-61-4](/img/structure/B2521451.png)
5-bromo-4-ethoxy-2-(4-methylphenyl)-3(2H)-pyridazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-bromo-4-ethoxy-2-(4-methylphenyl)-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C13H13BrN2O2 and its molecular weight is 309.163. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
The compound, 5-bromo-4-ethoxy-2-(4-methylphenyl)-3(2H)-pyridazinone, has been extensively studied in the field of synthetic chemistry. Notable research includes the synthesis of 4,5-dihydro-6-(4-methoxy-3-methylphenyl)-3(2H)-pyridazinone derivatives, where different processes such as Friedel-Crafts acylation, cyclization, and condensation reactions are employed to synthesize a variety of pyridazinone derivatives. These compounds were characterized through elemental analysis, spectral data, and chemical evidence, indicating their potential in various synthetic applications (Soliman & El-Sakka, 2011). Furthermore, studies on compounds like 4-ethoxy-2-methyl-5-(4-morpholinyl)-3(2H)-pyridazinone (a relative of the mentioned compound) using spectroscopic techniques and DFT/HSEH1PBE methods have provided insights into their molecular structure, vibrational frequencies, and chemical shift values, indicating the depth of analytical techniques available for these compounds (Dede, Avcı, & Bahçelī, 2018).
Potential Therapeutic Applications
While the specific compound of interest has been mainly researched within the domain of chemistry for its synthesis and structural properties, its derivatives have shown promising results in therapeutic applications. For example, novel pyridazine derivatives have been synthesized and evaluated for their analgesic and anti-inflammatory activities, suggesting the potential medical significance of this class of compounds (Husain et al., 2017). Additionally, pyridazinone derivatives containing the 1,3,4-thiadiazole moiety have been synthesized and characterized, showing notable inhibitory activity against certain cancer cell lines, further underscoring the potential therapeutic applications of these compounds (Qin et al., 2020).
Advanced Pharmaceutical Applications
Research in the pharmaceutical domain has also explored the synthesis and applications of pyridazinone derivatives. For instance, the enantioseparation of 6-(4-aminophenyl)-5-methyl-4,5-dihydro-3(2H)-pyridazinone, a key intermediate for cardiotonic agents like levosimendan, has been studied, showcasing the compound's significance in the development of pharmaceuticals (Cheng et al., 2019).
Properties
IUPAC Name |
5-bromo-4-ethoxy-2-(4-methylphenyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13BrN2O2/c1-3-18-12-11(14)8-15-16(13(12)17)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJQFXKQQMKQKCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=NN(C1=O)C2=CC=C(C=C2)C)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.